Cas no 52596-89-1 (2-(4-methylphenyl)-5-(naphthalen-2-yl)-1,3,4-oxadiazole)

2-(4-methylphenyl)-5-(naphthalen-2-yl)-1,3,4-oxadiazole structure
52596-89-1 structure
Product Name:2-(4-methylphenyl)-5-(naphthalen-2-yl)-1,3,4-oxadiazole
CAS No:52596-89-1
MF:C19H14N2O
MW:286.327264308929
CID:937156
PubChem ID:260000
Update Time:2025-04-19

2-(4-methylphenyl)-5-(naphthalen-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylphenyl)-5-(naphthalen-2-yl)-1,3,4-oxadiazole
    • 2-(4-methylphenyl)-5-naphthalen-2-yl-1,3,4-oxadiazole
    • 2-(4-methylphenyl)-5-(2-naphthyl)-1,3,4-oxadiazole
    • AC1L6287
    • AC1Q4XEN
    • CTK4J6151
    • NCIStruc1_000645
    • NCIStruc2_000636
    • NSC90810
    • NSC-90810
    • NCI90810
    • 52596-89-1
    • NCGC00013951-02
    • NCGC00097060-01
    • SMR001565522
    • CCG-36682
    • DTXSID90293580
    • NCI60_042016
    • MLS002701939
    • CHEMBL1405325
    • NCGC00013951
    • Inchi: 1S/C19H14N2O/c1-13-6-8-15(9-7-13)18-20-21-19(22-18)17-11-10-14-4-2-3-5-16(14)12-17/h2-12H,1H3
    • InChI Key: QGEPNMGVLCARHP-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C)=CC=2)=NN=C1C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 286.11072
  • Monoisotopic Mass: 286.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.194
  • Boiling Point: 479.6°C at 760 mmHg
  • Flash Point: 242.4°C
  • Refractive Index: 1.642
  • PSA: 38.92
  • LogP: 4.86520
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